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Compound of Interest

Compound Name: 3-Bromo-2-(chloromethyl)pyridine

Cat. No.: B053696

This guide provides a comprehensive overview of the molecular structure, weight, and other
key chemical properties of 3-Bromo-2-(chloromethyl)pyridine, a heterocyclic compound
relevant to researchers and professionals in drug development and pharmaceutical sciences.

Physicochemical Properties and Identifiers

The following table summarizes the key quantitative data for 3-Bromo-2-
(chloromethyl)pyridine. This compound is classified as a pharmaceutical intermediate,
specifically a bromopyridine derivative.[1]
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Property Value Source

Molecular Weight 206.47 g/mol [1112]

Molecular Formula CeHsBrCIN [11[2][3]

CAS Number 122851-69-8 [11[2][3]

Melting Point 46-46.5 °C [1]

Boiling Point 237.9 £ 25.0 °C (at 760 Torr) [1]

Density 1.631 + 0.06 g/cms3 (at 20 °C) [1]
Slightly soluble (3.7 g/L at 25

Solubility gy (379 [1]
OC)

Purity 95% [2]

SMILES BrC=1C(=NC=CC1)CCI [2][4]
INChl=1S/C6H5BrCIN/c7-5-2-

InChl [4]
1-3-9-6(5)4-8/h1-3H,4H2
FGRPSQGAABFCHF-

InChlKey [4]
UHFFFAOYSA-N

Methodologies

The experimental data for certain physical properties are based on calculations and published

literature.

o Synthesis Protocol: A detailed experimental protocol for the synthesis of 3-Bromo-2-

(chloromethyl)pyridine is described in the scientific literature. The primary reference for its

preparation is:
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Katz, Ruth B.; Tetrahedron 1989, Vol. 45(6), pp. 1801-14.[1]

+ Computational Data: Properties such as solubility, density, boiling point, and flash point have
been calculated using Advanced Chemistry Development (ACD/Labs) Software V11.02.[1]

Structural and Identification Overview

The logical relationship between the compound and its primary identifiers is crucial for accurate
documentation and research. The following diagram illustrates this relationship, connecting the
common name to its empirical formula, molecular weight, and standard chemical identifiers.

3-Bromo-2-(chloromethyl)pyridine

Structural Representations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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